Cas no 1862761-15-6 (2-(2,2-Difluoroacetyl)-5-methylcyclohexane-1,3-dione)

2-(2,2-Difluoroacetyl)-5-methylcyclohexane-1,3-dione is a fluorinated cyclic diketone derivative with potential applications in agrochemical and pharmaceutical synthesis. Its unique structure, featuring a difluoroacetyl group and a methyl-substituted cyclohexane-1,3-dione core, offers reactivity advantages in selective fluorination and cyclization reactions. The compound’s stability and functional group compatibility make it a versatile intermediate for constructing complex fluorinated molecules. Its difluoroacetyl moiety enhances electrophilic character, facilitating nucleophilic substitutions, while the cyclohexane-1,3-dione framework provides a rigid scaffold for further derivatization. This compound is particularly valuable in developing bioactive agents due to its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

2-(2,2-Difluoroacetyl)-5-methylcyclohexane-1,3-dione structure

1862761-15-6 structure

Product Name:2-(2,2-Difluoroacetyl)-5-methylcyclohexane-1,3-dione

CAS No:1862761-15-6

MF:C₉H₁₀F₂O₃

MW:204.170710086823

CID:5693553

PubChem ID:130595735

Update Time:2025-05-28

2-(2,2-Difluoroacetyl)-5-methylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- EN300-1125697
- 1862761-15-6
- 2-(2,2-Difluoroacetyl)-5-methylcyclohexane-1,3-dione
- Inchi： 1S/C9H10F2O3/c1-4-2-5(12)7(6(13)3-4)8(14)9(10)11/h4,7,9H,2-3H2,1H3
- InChI Key： NSNYTBUSLMIISB-UHFFFAOYSA-N
- SMILES： FC(C(C1C(CC(C)CC1=O)=O)=O)F

Computed Properties

Exact Mass: 204.05980050g/mol
Monoisotopic Mass: 204.05980050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 51.2Å²

2-(2,2-Difluoroacetyl)-5-methylcyclohexane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1125697-0.05g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6	95%	0.05g	$707.0	2023-10-26
Enamine	EN300-1125697-0.1g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6	95%	0.1g	$741.0	2023-10-26
Enamine	EN300-1125697-0.25g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6	95%	0.25g	$774.0	2023-10-26
Enamine	EN300-1125697-0.5g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6	95%	0.5g	$809.0	2023-10-26
Enamine	EN300-1125697-1.0g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6		1g	$1256.0	2023-06-09
Enamine	EN300-1125697-2.5g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6	95%	2.5g	$1650.0	2023-10-26
Enamine	EN300-1125697-5.0g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6		5g	$3645.0	2023-06-09
Enamine	EN300-1125697-10.0g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6		10g	$5405.0	2023-06-09
Enamine	EN300-1125697-1g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6	95%	1g	$842.0	2023-10-26
Enamine	EN300-1125697-5g	2-(2,2-difluoroacetyl)-5-methylcyclohexane-1,3-dione	1862761-15-6	95%	5g	$2443.0	2023-10-26